2-Amino-4,5-dimethylthiophene-3-carboxylic acid
Cat. No. B1274908
M. Wt: 171.22 g/mol
InChI Key: VYNRDZHHFONHMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:16][C:17](=[O:18])[OH:19].[CH3:20][CH2:21][OH:22].[NH2:1][c:2]1[s:3][c:4]([CH3:13])[c:5]([CH3:12])[c:6]1[C:7](=[O:8])[O:9][CH2:10][CH3:11].[Na+:15].[OH-:14].[OH2:23]>>[NH2:1][c:2]1[s:3][c:4]([CH3:13])[c:5]([CH3:12])[c:6]1[C:7](=[O:8])[OH:9]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)c1c(N)sc(C)c1C
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Cc1sc(N)c(C(=O)O)c1C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
